Cas no 2138365-30-5 (1-azido-5-phenylpentan-2-ol)

• Product Name: 1-azido-5-phenylpentan-2-ol
• CAS No: 2138365-30-5
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 5852197
• PubChem ID: 152113370
• Update Time: 2025-05-25

1-azido-5-phenylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-azido-5-phenylpentan-2-ol
• 2138365-30-5
• EN300-1124239

• Inchi： 1S/C11H15N3O/c12-14-13-9-11(15)8-4-7-10-5-2-1-3-6-10/h1-3,5-6,11,15H,4,7-9H2
• InChI Key： VDRXHJLCLVSOOJ-UHFFFAOYSA-N
• SMILES： OC(CN=[N+]=[N-])CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.6Ų

Additional information on 1-azido-5-phenylpentan-2-ol

1-Azido-5-phenylpentan-2-Ol: A Comprehensive Overview

The compound 1-Azido-5-phenylpentan-2-Ol (CAS No. 2138365-30-5) is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound, also known as azido alcohol, has gained attention due to its unique structural properties and reactivity. In this article, we will delve into its synthesis, properties, applications, and recent advancements in research.

1-Azido-5-phenylpentan-2-Ol is an azide-containing alcohol with a phenyl group attached to the fifth carbon of a pentane chain. The presence of the azide (-N₃) group and the hydroxyl (-OH) group makes this compound highly reactive and suitable for various chemical transformations. The phenyl group adds aromatic stability, enhancing its potential in organic synthesis and material applications.

Recent studies have highlighted the importance of azide alcohols in click chemistry, a field that focuses on efficient and selective chemical reactions. The azide group in 1-Azido-5-phenylpentan-2-Ol can undergo [3+2] cycloaddition reactions with alkenes or alkynes, forming stable heterocyclic compounds. This property has been exploited in drug discovery, where the compound serves as a building block for creating complex molecular architectures.

The synthesis of 1-Azido-5-phenylpentan-2-Ol typically involves multi-step organic reactions. One common approach is the nucleophilic substitution of an appropriate alkyl halide with sodium azide (NaN₃). Subsequent reduction or oxidation steps can fine-tune the structure to achieve the desired product. Researchers have optimized these methods to improve yield and purity, making the compound more accessible for large-scale applications.

In terms of physical properties, 1-Azido-5-phenylpentan-2-Ol is a colorless liquid with a boiling point around 140°C under standard conditions. Its solubility in organic solvents like dichloromethane and ethyl acetate makes it ideal for use in solution-phase reactions. The compound's stability under ambient conditions is excellent, provided it is stored away from light and moisture.

The applications of 1-Azido-5-phenylpentan-2-Ol span across multiple disciplines. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive compounds targeting various therapeutic areas such as cancer and inflammation. In materials science, it is used to create novel polymers with tailored mechanical and electronic properties. Additionally, its role in bioconjugation chemistry has been pivotal in developing diagnostic tools and imaging agents.

Recent advancements in green chemistry have also explored the use of azide alcohols like 1-Azido-5 phenyl pentan 2 Ol in environmentally friendly reaction conditions. For instance, researchers have developed catalytic systems that enable the synthesis of this compound using renewable resources and minimal waste generation.

In conclusion, 1-Azido 5 phenyl pentan 2 Ol (CAS No 2138365 30 5) stands out as a critical molecule in modern organic chemistry. Its unique reactivity, combined with advancements in synthetic methods and applications, positions it as a key player in both academic research and industrial development. As ongoing studies continue to uncover new potentials for this compound, its significance in various scientific domains is set to grow further.